Cas no 872987-00-3 (N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)
N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide, N1-cyclopentyl-N2-[[3-[(4-fluoro-2-methylphenyl)sulfonyl]tetrahydro-2H-1,3-oxazin-2-yl]methyl]-
- N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
-
- Inchi: 1S/C19H26FN3O5S/c1-13-11-14(20)7-8-16(13)29(26,27)23-9-4-10-28-17(23)12-21-18(24)19(25)22-15-5-2-3-6-15/h7-8,11,15,17H,2-6,9-10,12H2,1H3,(H,21,24)(H,22,25)
- InChI Key: ZHALYJAKCURBIQ-UHFFFAOYSA-N
- SMILES: C(NC1CCCC1)(=O)C(NCC1N(S(C2=CC=C(F)C=C2C)(=O)=O)CCCO1)=O
N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2002-0516-2μmol |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-5μmol |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-10μmol |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-20μmol |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-1mg |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-2mg |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-3mg |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-4mg |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-5mg |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0516-10mg |
N-cyclopentyl-N'-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
872987-00-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
Introduction to N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide and Its Applications
N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, a compound with the CAS number 872987-00-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a cyclopentyl group and a 1,3-oxazinan-2-ylmethyl moiety, contributes to its unique chemical properties and biological activities.
The pharmacological significance of N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is underscored by its interaction with various biological targets. Recent studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. The presence of a fluoro-substituted benzenesulfonyl group in its structure enhances its binding affinity and selectivity, which are critical factors in drug design.
One of the most compelling aspects of this compound is its ability to modulate biological processes at the molecular level. The cyclopentyl group provides steric hindrance, which can be leveraged to optimize drug-like properties such as solubility and metabolic stability. Meanwhile, the 1,3-oxazinan-2-ylmethyl moiety introduces a rigid framework that can improve binding interactions with biological targets. These structural features make N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide a versatile scaffold for further chemical modifications and lead optimization.
In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing various therapeutic challenges. For instance, preliminary studies suggest that it may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The fluorine atom in the benzenesulfonyl group plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic profile. This has opened up new avenues for exploring its efficacy in preclinical models and clinical trials.
The synthesis of N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as 4-fluoro-2-methylbenzenesulfonyl chloride and 1,3-diazepane derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core oxazinan ring system. Subsequent functionalization steps introduce the cyclopentyl and ethanediamide groups, finalizing the structure of this complex molecule.
The chemical properties of N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into its molecular structure and conformational dynamics. Understanding these properties is essential for optimizing its pharmacological activity and developing effective formulations for therapeutic use.
From a medicinal chemistry perspective, N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide exemplifies the importance of structural diversity in drug discovery. Its unique combination of functional groups offers multiple points of interaction with biological targets, which can be fine-tuned to enhance efficacy and minimize side effects. This underscores the need for innovative approaches in designing molecules that can address complex diseases with high precision.
The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved pharmacological profiles. Additionally, computational modeling techniques such as molecular docking and virtual screening are being employed to identify potential lead compounds based on the scaffold provided by N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide.
In conclusion, N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oaxzianan 20 ylmethylethanediamide (CAS no: 872987 00 3) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and unique functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.
872987-00-3 (N-cyclopentyl-N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)